Cas no 138553-26-1 (5-Chloro-3H-1,2-benzodithiol-3-one)
138553-26-1 structure
Product Name:5-Chloro-3H-1,2-benzodithiol-3-one
CAS No:138553-26-1
MF:C7H3ClOS2
MW:202.681118249893
CID:2773173
PubChem ID:71342264
Update Time:2025-04-21
5-Chloro-3H-1,2-benzodithiol-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID70769051
- 5-Chloro-3H-1,2-benzodithiol-3-one
- 138553-26-1
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- Inchi: 1S/C7H3ClOS2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
- InChI Key: CPGSEUYINMZOAT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C(=O)SS2)C=1
Computed Properties
- Exact Mass: 201.9313848Da
- Monoisotopic Mass: 201.9313848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.7Ų
5-Chloro-3H-1,2-benzodithiol-3-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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